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Compound of Interest

Compound Name: Disperse Orange 37

Cat. No.: B082867 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers in improving the light fastness of fabrics dyed with C.I. Disperse
Orange 37.

Frequently Asked Questions (FAQs)
Q1: What is Disperse Orange 37, and why is its light fastness a concern?

Disperse Orange 37 is an azo disperse dye used for dyeing hydrophobic fibers like polyester.

Azo dyes are known for their vibrant shades, but their molecular structure, which contains an

azo group (-N=N-), can be susceptible to degradation upon exposure to ultraviolet (UV)

radiation and visible light. This degradation, primarily through photo-oxidation, breaks down the

chromophore (the part of the molecule responsible for color), leading to fading.[1][2][3]

Improving its light fastness is crucial for applications where the dyed fabric will have prolonged

exposure to light, such as in automotive interiors, outdoor textiles, and apparel.[1]

Q2: What are the primary factors that influence the light fastness of Disperse Orange 37?

Several factors can affect the light fastness of fabrics dyed with Disperse Orange 37:

Dye Concentration: Deeper shades generally exhibit better light fastness.[1][4] This is

because at higher concentrations, dye molecules can form larger aggregates on the fiber,

which reduces the surface area of individual molecules exposed to light and air, thereby

lowering the probability of photo-oxidation.[4][5]
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Presence of Unfixed Dye: Dye particles that are not fully diffused and fixed within the

polyester fiber, but are instead loosely adhering to the surface, are highly prone to fading.[6]

Dyeing Process Parameters: The pH of the dyebath, dyeing temperature, and time all play a

critical role. For disperse dyes, a weakly acidic dyebath (pH 4.5-5.5) is optimal for dye

stability and exhaustion.[7][8]

Subsequent Heat Treatments: High temperatures during post-dyeing processes like heat-

setting can cause dye molecules to migrate to the fiber surface, a phenomenon known as

thermal migration. This surface dye is less stable and reduces light fastness.

Finishing Chemicals: The use of certain chemical finishes, particularly cationic softeners, can

negatively impact the light fastness of disperse dyes.[4]

Q3: What are the main strategies to improve the light fastness of Disperse Orange 37?

The three main strategies are:

Application of UV Absorbers: These compounds are applied to the fabric to preferentially

absorb harmful UV radiation and dissipate it as less harmful thermal energy, thus protecting

the dye molecules.

Thorough After-treatment (Reduction Clearing): This is a critical step to remove unfixed

disperse dye from the surface of the fibers after dyeing.

Optimization of the Dyeing Process: Controlling dyeing parameters such as pH, temperature,

and time ensures optimal dye penetration and fixation within the fiber structure.

Q4: Which types of UV absorbers are effective for disperse dyes on polyester?

Benzotriazole and benzophenone derivatives are two of the most common and effective

classes of UV absorbers for improving the light fastness of dyed polyester. They can be applied

during the dyeing process (exhaust method) or as a post-treatment.
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Issue / Observation Potential Cause(s) Recommended Solution(s)

Poor light fastness (rating < 4-

5) after standard dyeing.

1. Unfixed dye on the fiber

surface. 2. Sub-optimal dyeing

pH. 3. Dyeing

temperature/time was

insufficient for full penetration.

1. Introduce a reduction

clearing step after dyeing to

strip surface dye. 2. Ensure the

dyebath pH is maintained

between 4.5 and 5.5 using an

acetic acid buffer. 3. Verify that

the high-temperature dyeing

phase reaches 130°C and is

held for at least 45-60 minutes.

Fading is still observed after

applying a UV absorber.

1. Incorrect type or insufficient

concentration of UV absorber.

2. Uneven application of the

UV absorber.

1. Select a UV absorber

specifically designed for

disperse dyes on polyester

(e.g., benzotriazole or

benzophenone type). 2.

Optimize the concentration,

typically between 1.0 - 3.0%

on the weight of the fabric

(owf). 3. Ensure proper

dispersion of the UV absorber

in the bath for even

application.

Color shade changes after

heat-setting.

Thermal migration of the dye to

the fiber surface.

1. Optimize the heat-setting

temperature and time; avoid

excessive heat. 2. Select dyes

with higher sublimation

fastness if possible. 3. Ensure

a thorough reduction clearing

was performed before heat-

setting.

Light fastness decreases after

applying a softener.

The chemical nature of the

softener (especially cationic

types) is interacting negatively

with the dye.

1. Select non-ionic or weakly

cationic softeners that are

tested and known to have a

minimal impact on light

fastness. 2. Always test the
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effect of any finishing agent on

the light fastness of the final

shade.

Quantitative Data on Light Fastness Improvement
While specific data for Disperse Orange 37 is limited in publicly available literature, the

following table provides representative data for azo disperse dyes on polyester, illustrating the

expected improvements with different treatments. The light fastness is rated on the ISO Blue

Wool Scale (1-8, where 8 is the highest fastness).

Treatment
Typical Light Fastness
Rating (Azo Disperse Dye)

Notes

Standard Dyeing (No After-

treatment)
4

Baseline light fastness without

any specific improvement

steps.

Standard Dyeing + Reduction

Clearing
4-5

Improvement is due to the

effective removal of unstable

surface dye.

Dyeing with UV Absorber (2%

owf)
5

The UV absorber provides a

protective effect against

photodegradation.

Dyeing with UV Absorber +

Reduction Clearing
5-6

The combination of removing

surface dye and adding UV

protection provides the most

significant improvement.

Note: These values are illustrative and actual results can vary based on dye concentration,

fabric type, and specific process conditions.
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Protocol 1: High-Temperature Exhaust Dyeing of
Polyester
This protocol describes a standard laboratory procedure for dyeing polyester fabric with

Disperse Orange 37.

Dyebath Preparation:

Set the dyebath with a liquor ratio of 10:1 (10 mL of water for every 1g of fabric).

Add a dispersing agent (e.g., 1 g/L).

Add acetic acid to adjust the dyebath pH to 4.5-5.5.

Prepare a stock solution of Disperse Orange 37 by pasting the dye with a small amount

of dispersing agent and adding warm water. Add the required amount of this solution to the

dyebath (e.g., for a 1% on weight of fabric dyeing).

Dyeing Procedure:

Introduce the pre-wetted polyester fabric into the dyebath at 60°C.

Raise the temperature to 130°C at a rate of 2°C per minute.

Hold the temperature at 130°C for 45-60 minutes to ensure full dye penetration and

fixation.

Cool the dyebath down to 70°C.

Rinse the fabric thoroughly with warm and then cold water.

Protocol 2: Reduction Clearing After-treatment
This crucial post-dyeing treatment removes unfixed surface dye.

Prepare the Reduction Clearing Bath:

Use a liquor ratio of 10:1.
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Add 2 g/L sodium hydrosulfite (reducing agent).

Add 2 g/L sodium hydroxide (alkali).

Treatment:

Treat the rinsed, dyed fabric in this bath at 70-80°C for 15-20 minutes.

Final Steps:

Rinse the fabric thoroughly, first with hot water, then with cold water.

Neutralize the fabric with a weak solution of acetic acid (e.g., 1 g/L).

Dry the fabric.

Protocol 3: Application of UV Absorber by Exhaust
Method
This protocol describes how to apply a UV absorber during the dyeing cycle.

Dyebath Preparation:

Follow the steps in Protocol 1 for dyebath preparation.

Add the UV absorber (e.g., a benzotriazole derivative, 2% on weight of fabric) to the

dyebath along with the other chemicals before adding the dye. Ensure the UV absorber is

well-dispersed.

Dyeing and Rinsing:

Proceed with the dyeing procedure as described in Protocol 1.

After-treatment:

For best results, follow up with the Reduction Clearing procedure from Protocol 2.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 4: Light Fastness Testing (Based on ISO 105-
B02)
This method determines the color fastness of textiles to an artificial light source representative

of natural daylight.[6]

Apparatus: A xenon arc lamp weathering tester is used.

Reference Materials: A set of eight blue wool light fastness references (ISO 105-B02, grades

1-8) are used for comparison.[6]

Procedure:

A specimen of the dyed fabric is mounted on a card, partially covered to leave an

unexposed area for comparison.

The specimen and the blue wool references are simultaneously exposed to the light from

the xenon arc lamp under controlled conditions of temperature and humidity.

The exposure continues until the contrast between the exposed and unexposed parts of

the specimen is equal to a specific grade on the Grey Scale for Assessing Change in

Colour.

Assessment: The light fastness rating of the specimen is the number of the blue wool

reference that shows a similar change in color (fading) as the test specimen.[6]
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Preparation
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After-treatment (Crucial for Light Fastness)

Evaluation

1. Polyester Fabric

2. Prepare Dyebath
(Dye, pH 4.5-5.5, Auxiliaries)

Optional: Add UV Absorber
(e.g., Benzotriazole type)

Improves
Protection

3. High-Temp Dyeing
(Ramp to 130°C, Hold 45-60 min)

4. Rinse Fabric

5. Reduction Clearing
(NaOH, Na2S2O4, 70-80°C, 20 min)

Removes
Surface Dye

6. Rinse & Neutralize

7. Dry Fabric

8. Light Fastness Test
(ISO 105-B02)

9. Assess Rating (Blue Wool Scale)

Click to download full resolution via product page

Caption: Experimental workflow for improving and evaluating the light fastness.
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Caption: Troubleshooting logic for diagnosing poor light fastness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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